Cas no 1781183-23-0 (6-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 6-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1781183-23-0
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD31555414
• CID: 4673370
• PubChem ID: 105437280
• Update Time: 2025-10-16

6-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid
• CS-0102066
• 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylicacid
• MFCD31555414
• AKOS037621457
• CS-16650
• F52637
• 1781183-23-0
• DB-140727
• 6-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid

• MDL： MFCD31555414
• Inchi： 1S/C8H6N2O3/c11-5-1-2-7-9-6(8(12)13)4-10(7)3-5/h1-4,11H,(H,12,13)
• InChI Key： ASSXKIKHXGGJEA-UHFFFAOYSA-N
• SMILES： OC1C=CC2=NC(C(=O)O)=CN2C=1

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.8

Additional information on 6-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid

6-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid (CAS No. 1781183-23-0): A Comprehensive Overview

6-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1781183-23-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structure of 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid makes it a promising candidate for the development of new therapeutic agents.

The chemical structure of 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid is characterized by a fused ring system consisting of an imidazole ring and a pyridine ring, with a hydroxyl group and a carboxylic acid group attached at specific positions. This structural arrangement confers the compound with unique physicochemical properties, such as high solubility in polar solvents and good stability under various conditions. These properties are crucial for its potential applications in drug development.

Recent studies have highlighted the potential of 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory drug.

In addition to its anti-inflammatory properties, 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid has also shown promise in cancer research. A study published in Cancer Research in 2024 demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These findings suggest that 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid could be a valuable lead compound for the development of novel anticancer agents.

The neuroprotective effects of 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid have also been investigated. A study published in Neuropharmacology in 2023 reported that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. The researchers observed that treatment with 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid significantly reduced neuronal death and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic profile of 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid has been extensively studied to understand its behavior in biological systems. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it exhibits low toxicity and minimal side effects at therapeutic doses, which are important considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid in humans. Preliminary results from Phase I trials have shown promising outcomes, with no serious adverse events reported. The compound is being tested for its anti-inflammatory effects in patients with chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further clinical trials are planned to explore its potential as an anticancer agent and neuroprotective drug.

In conclusion, 6-hydroxyimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1781183-23-0) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in various medical applications.